Cas no 4600-82-2 (5-Ethyl-2,3-dihydro-1H-inden-1-one)
4600-82-2 structure
Product Name:5-Ethyl-2,3-dihydro-1H-inden-1-one
CAS No:4600-82-2
MF:C11H12O
MW:160.212383270264
CID:45196
PubChem ID:11051950
Update Time:2024-10-29
5-Ethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethyl-2,3-dihydro-1H-inden-1-one
- 5-ethyl-2,3-dihydroinden-1-one
- XORGYZYRXXTLOB-UHFFFAOYSA-N
- MFCD09261011
- FT-0715923
- AKOS006331994
- 4600-82-2
- A872297
- 5-ethyl-1-indanone
- AM9326
- 5-Ethyl-2,3-dihydro-1H-indene-1-one
- CS-0211710
- DTXSID00453355
- 5-Ethyl-2,3-dihydro-1H-inden-1-one, AldrichCPR
- SCHEMBL91586
- BS-28582
- G73566
- DB-368689
-
- MDL: MFCD09261011
- Inchi: 1S/C11H12O/c1-2-8-3-5-10-9(7-8)4-6-11(10)12/h3,5,7H,2,4,6H2,1H3
- InChI Key: XORGYZYRXXTLOB-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(CC)=CC=2CC1
Computed Properties
- Exact Mass: 160.08900
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 274.2±25.0 °C at 760 mmHg
- Flash Point: 113.8±18.1 °C
- PSA: 17.07000
- LogP: 2.37790
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
5-Ethyl-2,3-dihydro-1H-inden-1-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 22
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Ethyl-2,3-dihydro-1H-inden-1-one Customs Data
- HS CODE:2914399090
- Customs Data:
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
5-Ethyl-2,3-dihydro-1H-inden-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 215065-1g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 95% | 1g |
£150.00 | 2022-03-01 | |
| Fluorochem | 215065-5g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 95% | 5g |
£450.00 | 2022-03-01 | |
| Fluorochem | 215065-10g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 95% | 10g |
£750.00 | 2022-03-01 | |
| Apollo Scientific | OR909141-1g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 98% | 1g |
£150.00 | 2025-02-20 | |
| Apollo Scientific | OR909141-5g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 98% | 5g |
£445.00 | 2025-02-20 | |
| Chemenu | CM290343-5g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 95% | 5g |
$320 | 2024-07-16 | |
| Chemenu | CM290343-10g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 95% | 10g |
$533 | 2024-07-16 | |
| eNovation Chemicals LLC | Y1106899-5g |
5-ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 95% | 5g |
$1000 | 2024-07-23 | |
| Alichem | A079000703-10g |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 95% | 10g |
$581.40 | 2023-09-01 | |
| 1PlusChem | 1P00DAUP-100mg |
5-Ethyl-2,3-dihydro-1H-inden-1-one |
4600-82-2 | 98% | 100mg |
$56.00 | 2023-12-17 |
5-Ethyl-2,3-dihydro-1H-inden-1-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4600-82-2 (5-Ethyl-2,3-dihydro-1H-inden-1-one) Related Products
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